Cas no 1058184-84-1 (2-methoxy-4,5-dimethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide)

• Product Name: 2-methoxy-4,5-dimethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide
• CAS No: 1058184-84-1
• MF: C₁₉H₂₅NO₃S₂
• MW: 379.536702871323
• CID: 5970950
• PubChem ID: 25882870
• Update Time: 2025-05-22

2-methoxy-4,5-dimethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4,5-dimethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide
• 2-methoxy-4,5-dimethyl-N-[(1-thiophen-2-ylcyclopentyl)methyl]benzenesulfonamide
• F5224-0043
• AKOS024500778
• 1058184-84-1
• 2-methoxy-4,5-dimethyl-N-((1-(thiophen-2-yl)cyclopentyl)methyl)benzenesulfonamide

• Inchi： 1S/C19H25NO3S2/c1-14-11-16(23-3)17(12-15(14)2)25(21,22)20-13-19(8-4-5-9-19)18-7-6-10-24-18/h6-7,10-12,20H,4-5,8-9,13H2,1-3H3
• InChI Key： KFMWVMRIVXEPKI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNS(C2C=C(C)C(C)=CC=2OC)(=O)=O)CCCC1

Computed Properties

• Exact Mass: 379.12758601g/mol
• Monoisotopic Mass: 379.12758601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 92Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-methoxy-4,5-dimethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide

Comprehensive Overview of 2-Methoxy-4,5-dimethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide (CAS No. 1058184-84-1)

2-Methoxy-4,5-dimethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide (CAS No. 1058184-84-1) is a specialized sulfonamide derivative with a unique molecular structure that combines a thiophene ring and a cyclopentyl moiety. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic possibilities.

The compound's molecular formula and structural features make it a valuable candidate for studying enzyme inhibition and receptor modulation. Its methoxy and dimethyl groups contribute to its lipophilicity, while the thiophene ring enhances its electronic properties. These characteristics are often explored in the context of central nervous system (CNS) drug development, a hot topic in modern pharmacology.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. 2-Methoxy-4,5-dimethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide is no exception, as it aligns with the growing interest in heterocyclic compounds and their role in treating neurological disorders. This trend is reflected in the increasing number of patent filings and academic publications focusing on similar structures.

From a synthetic perspective, the compound's cyclopentylmethyl side chain offers intriguing possibilities for structure-activity optimization. Chemists are investigating its potential as a scaffold for designing novel small-molecule inhibitors, particularly in the field of kinase research. This aligns with the broader industry shift toward targeted therapies, a key area of interest for pharmaceutical companies and academic researchers alike.

The thiophene component of 2-Methoxy-4,5-dimethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide is particularly noteworthy, as thiophene-containing compounds are known for their bioavailability and metabolic stability. These properties are critical in drug design, where ADME (Absorption, Distribution, Metabolism, Excretion) profiles play a decisive role in candidate selection. This compound's unique blend of features makes it a promising subject for preclinical studies.

Market analysts have observed a rising interest in sulfonamide derivatives like this one, particularly in the context of neurodegenerative disease research. With the global burden of conditions such as Alzheimer's and Parkinson's disease increasing, the search for innovative therapeutic agents has intensified. 2-Methoxy-4,5-dimethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide represents a compelling avenue for exploration in this space.

From a chemical synthesis standpoint, the compound presents interesting challenges and opportunities. Its multifunctional groups require careful consideration of protection-deprotection strategies and selective reactions. These aspects are frequently discussed in organic chemistry forums and research publications, reflecting the compound's relevance to contemporary synthetic methodologies.

The physicochemical properties of 2-Methoxy-4,5-dimethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide, including its solubility and stability under various conditions, are subjects of ongoing investigation. These parameters are crucial for determining its suitability in different formulation approaches, another area of intense research activity in the pharmaceutical sector.

In the realm of intellectual property, compounds with this structural complexity often become the focus of patent applications. The specific combination of thiophene, cyclopentyl, and sulfonamide moieties in 2-Methoxy-4,5-dimethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide represents a potentially patentable chemical space, particularly if novel biological activities are discovered.

Looking ahead, the scientific community anticipates that 2-Methoxy-4,5-dimethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide will continue to attract research attention. Its structural features position it well for exploration in multiple therapeutic areas, while its synthetic accessibility makes it a practical target for medicinal chemistry programs. As the field of drug discovery evolves, compounds like this will likely play an increasingly important role in addressing unmet medical needs.